![molecular formula C14H6F6N2OS B6176593 6-(trifluoromethyl)-2-[3-(trifluoromethyl)phenyl]-3H,4H-thieno[2,3-d]pyrimidin-4-one CAS No. 2551120-73-9](/img/no-structure.png)
6-(trifluoromethyl)-2-[3-(trifluoromethyl)phenyl]-3H,4H-thieno[2,3-d]pyrimidin-4-one
Overview
Description
6-(trifluoromethyl)-2-[3-(trifluoromethyl)phenyl]-3H,4H-thieno[2,3-d]pyrimidin-4-one is a useful research compound. Its molecular formula is C14H6F6N2OS and its molecular weight is 364.3. The purity is usually 95.
BenchChem offers high-quality 6-(trifluoromethyl)-2-[3-(trifluoromethyl)phenyl]-3H,4H-thieno[2,3-d]pyrimidin-4-one suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 6-(trifluoromethyl)-2-[3-(trifluoromethyl)phenyl]-3H,4H-thieno[2,3-d]pyrimidin-4-one including the price, delivery time, and more detailed information at info@benchchem.com.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for the compound '6-(trifluoromethyl)-2-[3-(trifluoromethyl)phenyl]-3H,4H-thieno[2,3-d]pyrimidin-4-one' involves the synthesis of the thieno[2,3-d]pyrimidine ring system followed by the introduction of the trifluoromethyl groups at the appropriate positions.", "Starting Materials": [ "2-amino-3-cyanopyridine", "2,3-dichloro-5-trifluoromethylpyridine", "3-(trifluoromethyl)benzaldehyde", "thiourea", "sodium hydroxide", "acetic acid", "ethanol", "chloroform", "hydrochloric acid", "sodium bicarbonate", "sodium chloride", "magnesium sulfate", "triethylamine", "diethyl ether", "trifluoromethyl iodide" ], "Reaction": [ "Step 1: Synthesis of 2-(2-amino-3-cyanopyridin-4-yl)thiophene", "a. React 2-amino-3-cyanopyridine with thiourea in the presence of sodium hydroxide and acetic acid to obtain 2-amino-3-cyanopyridin-4-thiol.", "b. Cyclize 2-amino-3-cyanopyridin-4-thiol with 3-(trifluoromethyl)benzaldehyde in ethanol to obtain 2-(2-amino-3-cyanopyridin-4-yl)thiophene.", "Step 2: Synthesis of 6-(trifluoromethyl)-2-(2-amino-3-cyanopyridin-4-yl)thieno[2,3-d]pyrimidin-4-one", "a. React 2-(2-amino-3-cyanopyridin-4-yl)thiophene with 2,3-dichloro-5-trifluoromethylpyridine in chloroform in the presence of triethylamine to obtain 6-(trifluoromethyl)-2-(2-amino-3-cyanopyridin-4-yl)thieno[2,3-d]pyrimidine.", "b. Oxidize 6-(trifluoromethyl)-2-(2-amino-3-cyanopyridin-4-yl)thieno[2,3-d]pyrimidine with sodium chlorite in acetic acid to obtain 6-(trifluoromethyl)-2-(2-amino-3-cyanopyridin-4-yl)thieno[2,3-d]pyrimidin-4-one.", "Step 3: Introduction of trifluoromethyl groups", "a. React 6-(trifluoromethyl)-2-(2-amino-3-cyanopyridin-4-yl)thieno[2,3-d]pyrimidin-4-one with trifluoromethyl iodide in the presence of potassium carbonate in DMF to obtain the desired compound '6-(trifluoromethyl)-2-[3-(trifluoromethyl)phenyl]-3H,4H-thieno[2,3-d]pyrimidin-4-one'." ] } | |
CAS RN |
2551120-73-9 |
Product Name |
6-(trifluoromethyl)-2-[3-(trifluoromethyl)phenyl]-3H,4H-thieno[2,3-d]pyrimidin-4-one |
Molecular Formula |
C14H6F6N2OS |
Molecular Weight |
364.3 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
